N-(1-cyclopropylpiperidin-4-yl)-1-methyl-2-oxopiperidine-4-carboxamide

• IUPAC Name: N-(1-cyclopropylpiperidin-4-yl)-1-methyl-2-oxopiperidine-4-carboxamide
• InChI: InChI=1S/C15H25N3O2/c1-17-7-4-11(10-14(17)19)15(20)16-12-5-8-18(9-6-12)13-2-3-13/h11-13H,2-10H2,1H3,(H,16,20)
• InChI Key: PRQUJZJUUMGNPV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1=O)C(=O)NC2CCN(CC2)C3CC3
• Molecular Formula: C15H25N3O2
• Molecular Weight: 279.38 g/mol

Description

N-(1-cyclopropylpiperidin-4-yl)-1-methyl-2-oxopiperidine-4-carboxamide is a synthetic compound with a complex structure that includes a cyclopropyl group, a piperidine ring, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-cyclopropylpiperidin-4-yl)-1-methyl-2-oxopiperidine-4-carboxamide typically involves multiple steps, starting with the preparation of the piperidine ring. One common method involves the reaction of cyclopropylamine with a suitable piperidine precursor under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Advanced purification techniques such as chromatography and crystallization are employed to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions

N-(1-cyclopropylpiperidin-4-yl)-1-methyl-2-oxopiperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines.

Scientific Research Applications

N-(1-cyclopropylpiperidin-4-yl)-1-methyl-2-oxopiperidine-4-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in the treatment of neurological disorders.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-cyclopropylpiperidin-4-yl)-1-methyl-2-oxopiperidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(1-cyclopropylpiperidin-4-yl)-1-methyl-2-oxopiperidine-4-carboxamide: shares similarities with other piperidine derivatives, such as:

Uniqueness

The uniqueness of this compound lies in its specific structural features, such as the cyclopropyl group and the combination of functional groups. These features confer distinct chemical and biological properties, making it a valuable compound for research and development.